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Compound of Interest

Compound Name:
Tetramethylammonium

siloxanolate

Cat. No.: B13829826 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

Tetramethylammonium siloxanolate (CAS: 68440-88-0).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Tetramethylammonium siloxanolate?

A1: Tetramethylammonium siloxanolate is a hazardous substance with multiple risks. It is

classified as a combustible liquid. Health hazards are significant; it is fatal if it comes into

contact with the skin, is harmful if swallowed, and causes severe skin burns and serious eye

damage. Furthermore, it can cause damage to organs through both single and prolonged or

repeated exposure and is harmful to aquatic life with long-lasting effects.

Q2: What immediate first aid measures should be taken in case of exposure?

A2: In any case of exposure, it is crucial to seek immediate medical advice.

After Inhalation: Move the victim to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, seek medical advice.

After Skin Contact: This is a critical exposure route. Immediately take off all contaminated

clothing. Wash the affected area with plenty of soap and water and get immediate medical
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attention.

After Eye Contact: Immediately flush the eyes with water for at least 15 minutes. If contact

lenses are present and easy to remove, do so. Continue rinsing and get immediate medical

attention.

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything

by mouth to an unconscious person and seek medical attention.

Q3: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A3: A comprehensive PPE setup is required. Emergency eyewash fountains and safety

showers must be available in the immediate vicinity of any potential exposure.

Hand Protection: Neoprene or nitrile rubber gloves are recommended.

Eye Protection: Chemical goggles or a face shield must be worn. Contact lenses should not

be worn when handling this chemical.

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination organic

vapor-amine gas (brown cartridge) respirator is recommended.

Q4: What are the proper storage conditions for Tetramethylammonium siloxanolate?

A4: Tetramethylammonium siloxanolate should be stored with specific precautions. Keep the

container tightly closed and store it in a cool place. It is recommended to store it under dry

nitrogen or argon in sealed containers. The storage area should be locked.

Q5: Which substances are incompatible with Tetramethylammonium siloxanolate?

A5: Avoid contact with acids, alcohols, carbon dioxide, esters, halogens, ketones, moist air, and

water. This substance can decompose upon exposure to water or atmospheric moisture.

Q6: What is the correct procedure for a small spill?
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A6: In the event of a spill, first, remove all ignition sources and evacuate unnecessary

personnel. Use non-sparking tools for cleanup. The spill should be contained with dikes or

absorbents to prevent it from entering sewers or streams. Collect the spill using an absorbent

material and place it into an appropriate container for disposal. The cleanup crew must be

equipped with proper personal protective equipment.

Q7: What are the fire hazards, and how should a fire be extinguished?

A7: This substance is a combustible liquid. In case of fire, irritating fumes and caustic vapors

may be generated. Use foam, carbon dioxide, or dry chemical extinguishers. Do not use

straight streams of water. Firefighters must wear proper protective equipment, including

respiratory protection, and avoid all contact with the substance.

Hazard Data Summary
The following table summarizes the GHS (Globally Harmonized System) classification for

Tetramethylammonium siloxanolate.

Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227 - Combustible liquid

Acute toxicity (Oral) Category 4 H302 - Harmful if swallowed

Acute toxicity (Dermal) Category 2
H310 - Fatal in contact with

skin

Skin corrosion/irritation Category 1B
H314 - Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318 - Causes serious eye

damage

Specific target organ toxicity

(single exposure)
Category 1

H370 - Causes damage to

organs
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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